2-Amino-4-(1,3-diphenyl-1H-pyrazol-4-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

• IUPAC Name: 2-amino-4-(1,3-diphenylpyrazol-4-yl)-7,7-dimethyl-5-oxo-6,8-dihydro-4H-chromene-3-carbonitrile
• InChI: InChI=1S/C27H24N4O2/c1-27(2)13-21(32)24-22(14-27)33-26(29)19(15-28)23(24)20-16-31(18-11-7-4-8-12-18)30-25(20)17-9-5-3-6-10-17/h3-12,16,23H,13-14,29H2,1-2H3
• InChI Key: WELDAWMWOZJKMC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(C(=C(O2)N)C#N)C3=CN(N=C3C4=CC=CC=C4)C5=CC=CC=C5)C(=O)C1)C
• Molecular Formula: C27H24N4O2
• Molecular Weight: 436.5 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves the acid-catalyzed condensation of 1,3-diphenyl-1H-pyrazole-4-carbaldehyde with 4,6-dimethoxy-2-amino pyrimidine . The reaction proceeds through a nucleophilic addition forming a hemiaminal, followed by dehydration to generate the imine (Schiff base) .

Scientific Research Applications

X-ray Crystallography and Structural Analysis

Research on similar chromene carbonitrile compounds has focused on their crystallographic properties. For example, Sharma et al. (2015) synthesized 2-amino-7,7-dimethyl-4-(4-nitrophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile and analyzed its crystal structure using X-ray diffraction. The study revealed the compound's triclinic crystal structure and boat conformation, highlighting its potential for further structural analysis in scientific research (Sharma et al., 2015).

Another study by Kumaravel and Vasuki (2009) developed a catalyst-free combinatorial library of novel 2-amino-4-(5-hydroxy-3-methyl-1H-pyrazol-4-yl)-4H-chromene-3-carbonitrile derivatives using a four-component reaction. This indicates the compound's versatility in generating diverse derivatives, useful in material science and chemical synthesis research (Kumaravel & Vasuki, 2009).

Antimicrobial and Anti-inflammatory Potential

Studies have also explored the antimicrobial properties of related chromene derivatives. Moshafi et al. (2016) synthesized various 2-amino-tetrahydro-4H-chromene-3-carbonitrile derivatives and evaluated their antibacterial effects against selected bacterial strains. Some derivatives demonstrated notable antibacterial activity, suggesting potential pharmaceutical applications (Moshafi et al., 2016).

Nagamani et al. (2019) synthesized a novel series of 3-amino-2,2-dialcoxy-7,7-dimethyl-5-oxo-4-phenyl-3,4,5,6,7,8-hexahydro-2H-chromene-3-carbonitriles and evaluated their antibacterial and antifungal activities. The synthesized compounds showed promising results, indicating their potential in developing new antimicrobial agents (Nagamani et al., 2019).

Synthesis Techniques and Applications

The compound's synthesis process itself is a topic of interest. Tu et al. (2002) described the synthesis of 2-amino-5,6,7,8-tetrahydro-5-oxo-4-aryl-7,7-dimethyl-4H-benzo-[b]-pyran-3-carbonitrile using microwave irradiation. This method suggests an efficient approach for synthesizing these compounds, which could be applied in various fields of chemistry (Tu et al., 2002).